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Compound of Interest

4-Methyl-2-(4-
Compound Name:
methylphenoxy)aniline

cat. No.: B1329025

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed breakdown of the molecular weight for the chemical
compound 4-Methyl-2-(4-methylphenoxy)aniline. The molecular weight is a fundamental
physicochemical property, crucial for a wide range of applications in chemical synthesis,
guantitative analysis, and formulation development. This guide outlines the determination of the
compound's molecular formula and the subsequent calculation of its molecular weight based
on standard atomic weights.

Compound Identification
o Systematic Name: 4-Methyl-2-(4-methylphenoxy)aniline

 Structure: The molecule consists of an aniline core, substituted at position 4 with a methyl
group (-CHs) and at position 2 with a 4-methylphenoxy group (-O-CeHa-CHs).

Molecular Formula Determination

The molecular formula is derived by systematically counting the number of atoms of each
element in the compound's structure.

e Carbon (C):
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o

Aniline ring: 6 atoms

o

Phenoxy ring: 6 atoms

[¢]

Methyl group on aniline: 1 atom

[e]

Methyl group on phenoxy ring: 1 atom

Total Carbon = 14

o

e Hydrogen (H):
o On the aniline ring (positions 3, 5, 6): 3 atoms
o Amino group (-NH2): 2 atoms
o Methyl group on aniline (-CHs): 3 atoms
o On the phenoxy ring (positions 2, 3, 5, 6): 4 atoms
o Methyl group on phenoxy ring (-CHs): 3 atoms
o Total Hydrogen = 15
o Nitrogen (N):
o Amino group (-NH2): 1 atom
o Total Nitrogen = 1
e Oxygen (O):
o Ether linkage (-O-): 1 atom
o Total Oxygen =1

The resulting molecular formula is C1aH1sNO.

Molecular Weight Calculation
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The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the
molecular formula. The standard atomic weights published by the IUPAC are used for this
calculation.[L][ 2131415161 7811101 1 [12][ 1 3][14][L5][16][1 7][18][19][20]

Standard .
) ] . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )
(g/mol)
Carbon C 14 12.011 168.154
Hydrogen H 15 1.008 15.120
. 14.007[2][5][9]
Nitrogen N 1 14.007
[10][14]
15.999[8][11][16]
Oxygen 0] 1 15.999

[17][20]

Total 213.28 g/mol

The calculated molecular weight for 4-Methyl-2-(4-methylphenoxy)aniline (C14H1sNO) is
213.28 g/mol .

Experimental Protocols

The molecular weight presented in this guide is a calculated value derived from the molecular
formula and standard atomic weights. This theoretical value is fundamental in chemistry.
Experimental verification of the molecular mass can be achieved through techniques such as
mass spectrometry.

General Protocol for Mass Spectrometry:

o Sample Preparation: Dissolve a minute quantity of the purified compound in a suitable
volatile solvent (e.g., methanol, acetonitrile).

« lonization: Introduce the sample into the mass spectrometer. Use an appropriate ionization
technique, such as Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI), to generate gas-phase ions of the molecule (e.g., [M+H]*).
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e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., Quadrupole, Time-of-Flight).

» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the molecular ion (or a related adduct) confirms the
molecular mass of the compound. For C14H1sNO, one would expect to find a prominent
signal around m/z = 214.28 for the [M+H]* adduct.

Visualization of Calculation Workflow

The following diagram illustrates the logical process for calculating the molecular weight of the

target compound.

Identify Compound:
4-Methyl-2-(4-methylphenoxy)aniline

Determine Molecular Formula:
Ci1aH1sNO Obtain Standard Atomic Weights

Count Nitrogen Atoms (1)‘ Count Oxygen Atoms (1) ‘ ‘ C:12.011 g/mol ‘ ‘ H: 1.008 g/mol ‘ ‘ N: 14.007 g/mol ‘ ‘ 0: 15.999 g/mol ‘

| Calculate Total Mass for Each Elemem}

Sum Elemental Masses

Final Molecular Weight:
213.28 g/mol

Count Carbon Atoms (14) ‘ Count Hydrogen Atoms (15) ‘
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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